Cas no 132019-54-6 (N-(6,11-Dihydrodibenzo[b,e]thiepin-11-yl)-4-(4-(4-fluorophenyl)piperazin-1-yl)butanamide)

• Product Name: N-(6,11-Dihydrodibenzo[b,e]thiepin-11-yl)-4-(4-(4-fluorophenyl)piperazin-1-yl)butanamide
• CAS No: 132019-54-6
• Molecular Formula: C₂₈H₃₀N₃OFS
• Molecular Weight: 475.6207
• CID: 64160
• PubChem ID: 60810

N-(6,11-Dihydrodibenzo[b,e]thiepin-11-yl)-4-(4-(4-fluorophenyl)piperazin-1-yl)butanamide Properties

Names and Identifiers

• N-(6,11-Dihydrodibenzo[b,e]thiepin-11-yl)-4-(4-(4-fluorophenyl)piperazin-1-yl)butanamide
• N-(6,11-Dihydrobenzo[c][1]benzothiepin-11-yl)-4-[4-(4-fluorophenyl)piperazin-1-yl]butanamide
• Monatepil
• Tox21_113288
• MONATEPIL [MI]
• Monatepil [WHO-DD]
• DTXCID6028737
• 1-Piperazinebutanamide, N-(6,11-dihydrodibenzo[b,e]thiepin-11-yl)-4-(4-fluorophenyl)-
• NCGC00183837-01
• 132019-54-6
• CHEMBL172853
• (+/-)-N-(6,11-Dihydrodibenzo(b,E)thiepin-11-yl)-4-(p-fluorophenyl)-1-piperazinebutyramide
• N4MMI0J7PW
• CHEBI:177480
• Q6592639
• Monatepil [INN]
• SCHEMBL354294
• 4-[4-(4-fluorophenyl)piperazin-1-yl]-N-{9-thiatricyclo[9.4.0.0,pentadeca-1(11),3,5,7,12,14-hexaen-2-yl}butanamide
• 11-[4-[4-(4-fluorophenyl)-1-piperazinyl]butyrylamino]-6,11-dihydrodibenzo[b,e]thiepin
• FT-0696995
• UNII-N4MMI0J7PW
• CAS-103377-41-9
• N-(6,11-dihydrobenzo[c][1]benzothiepin-11-yl)-4-[4-(4-luorophenyl)piperazin-1-yl]butanamide
• DTXSID3048811
• 103377-41-9
• AJ 2615;AJ-2615;AJ2615
• 1-Piperazinebutanamide, N-(6,11-dihydrodibenzo(b,E)thiepin-11-yl)-4-(4-fluorophenyl)
• NS00126285
• WFNRNNUZFPVBSM-UHFFFAOYSA-N
• BCP12677
• 4-[4-(4-fluorophenyl)piperazin-1-yl]-N-{9-thiatricyclo[9.4.0.0(3),]pentadeca-1(11),3,5,7,12,14-hexaen-2-yl}butanamide

• InChIKey： WFNRNNUZFPVBSM-UHFFFAOYSA-N
• Inchi： 1S/C28H30FN3OS/c29-22-11-13-23(14-12-22)32-18-16-31(17-19-32)15-5-10-27(33)30-28-24-7-2-1-6-21(24)20-34-26-9-4-3-8-25(26)28/h1-4,6-9,11-14,28H,5,10,15-20H2,(H,30,33)
• SMILES： C1C2=C(SCC3C=CC=CC=3C2NC(=O)CCCN2CCN(C3C=CC(F)=CC=3)CC2)C=CC=1

Computed Properties

• Exact Mass: 475.20900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 6
• Monoisotopic Mass: 475.209361
• Heavy Atom Count: 34
• Complexity: 650
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.8
• Topological Polar Surface Area: 60.9

Experimental Properties

• LogP: 5.63320
• PSA: 60.88000
• Boiling Point: 682°Cat760mmHg
• Flash Point: 366.3°C
• Density: 1.28

N-(6,11-Dihydrodibenzo[b,e]thiepin-11-yl)-4-(4-(4-fluorophenyl)piperazin-1-yl)butanamide Security Information

N-(6,11-Dihydrodibenzo[b,e]thiepin-11-yl)-4-(4-(4-fluorophenyl)piperazin-1-yl)butanamide Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%